Cas no 10258-23-8 (5-Oxa-6-azaspiro[2.4]hept-6-en-4-one,7-methyl-)

• Product Name: 5-Oxa-6-azaspiro[2.4]hept-6-en-4-one,7-methyl-
• CAS No: 10258-23-8
• MF: C₆H₇NO₂
• MW: 125.125281572342
• CID: 197649
• PubChem ID: 276688
• Update Time: 2025-04-19

5-Oxa-6-azaspiro[2.4]hept-6-en-4-one,7-methyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxa-6-azaspiro[2.4]hept-6-en-4-one,7-methyl-
• 7-methyl-5-oxa-6-azaspiro[2.4]hept-6-en-4-one
• 3-Methyl-4,4-ethylen-isoxazolon-(5)
• 7-Methyl-5-oxa-6-azaspiro(2.4)hept-6-en-4-one
• 7-methyl-5-oxa-6-aza-spiro[2.4]hept-6-en-4-one
• AC1L5KCX
• AC1Q6H5N
• AG-K-73943
• AR-1H3765
• CTK4A1254
• NSC124997
• 10258-23-8
• O2Y1A2ZV72
• UNII-O2Y1A2ZV72
• NSC-124997
• NSC 124997
• DTXSID40907766
• 5-OXA-6-AZASPIRO(2.4)HEPT-6-EN-4-ONE, 7-METHYL-
• 4-methyl-6-oxa-5-azaspiro[2.4]hept-4-en-7-one

• Inchi： 1S/C6H7NO2/c1-4-6(2-3-6)5(8)9-7-4/h2-3H2,1H3
• InChI Key： OHSLPCOXFQWAMT-UHFFFAOYSA-N
• SMILES： O1C(C2(C(C)=N1)CC2)=O

Computed Properties

• Exact Mass: 125.04771
• Monoisotopic Mass: 125.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.47
• Boiling Point: 180.6°Cat760mmHg
• Flash Point: 81.6°C
• Refractive Index: 1.644
• PSA: 38.66
• LogP: 0.13490

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines Isoxazolinones